3-(3-Amino-6-chloropyridin-2-ylamino)benzonitrile

• Molecular Formula: C12H9ClN4
• Molecular Weight: 244.68 g/mol
• IUPAC Name: 3-[(3-amino-6-chloropyridin-2-yl)amino]benzonitrile
• InChI: InChI=1S/C12H9ClN4/c13-11-5-4-10(15)12(17-11)16-9-3-1-2-8(6-9)7-14/h1-6H,15H2,(H,16,17)
• InChI Key: VQLYSFWEYSPCDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC2=C(C=CC(=N2)Cl)N)C#N

Description

3-(3-Amino-6-chloropyridin-2-ylamino)benzonitrile is a useful research compound. Its molecular formula is C12H9ClN4 and its molecular weight is 244.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In step 1-2, Raney nickel was added to a suspension of 3-(6-chloro-3-nitropyridin-2-ylamino)benzonitrile in methanol/dichloromethane (1:1) and the resulting suspension was set up in Parr shaker under a hydrogen atmosphere (40 psi) for 18 hours. The remaining catalyst was removed through a Celite pad, and the reaction mixture was concentrated to afford the crude product 3-(3-amino-6-chloropyridin-2-ylamino)benzonitrile (1-2) which was used in the next step without further purification.